5-(4-methylpiperazin-1-yl)pyridine-3-carboxylic Acid

• IUPAC Name: 5-(4-methylpiperazin-1-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C11H15N3O2/c1-13-2-4-14(5-3-13)10-6-9(11(15)16)7-12-8-10/h6-8H,2-5H2,1H3,(H,15,16)
• InChI Key: NIYIWVYNPUOIAF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CN=CC(=C2)C(=O)O
• Molecular Formula: C11H15N3O2
• DSSTOX Substance ID: DTXSID00406240
• Molecular Weight: 221.26 g/mol
• CAS No.: 450368-31-7

Description

“5-(4-methylpiperazin-1-yl)pyridine-3-carboxylic Acid” is a compound that contains a pyridine ring fused with a piperazine ring. The compound has a molecular weight of 221.26.

Synthesis Analysis

The synthesis of similar compounds often involves the coupling of amine and carboxylic acid precursors using N, N’-carbonyldiimidazole (CDI) as a condensing agent.

Molecular Structure Analysis

The molecular structure of “this compound” includes a pyridine ring fused with a piperazine ring. The IUPAC name for a similar compound is 4-(4-methyl-1-piperazinyl)-2-pyridinecarboxylic acid.

Scientific Research Applications

Molecular Structure Studies

The compound 5-(4-methylpiperazin-1-yl)pyridine-3-carboxylic acid is related to nicotinic acid complexes and pyrazinecarboxylic acids, which have been studied for their characteristic molecular structures. For instance, nicotinic acid (pyridine-3-carboxylic acid) complexes have been analyzed for their pharmacological properties and the twisting of the carboxyl group along with hydrogen-bonding extension through the nitrogen and oxygen sites of the molecule (Athimoolam & Natarajan, 2007).

Antimicrobial Agents

Compounds structurally similar to this compound, such as pyrazolopyridine derivatives, have been synthesized and tested for their antimicrobial activities against a variety of bacterial strains. For example, a series of novel pyridone carboxylic acids were prepared and evaluated for their ability to act as antimicrobial agents (Uno et al., 1993).

Metal-Organic Frameworks

The coordination behavior of similar azaarylpyrazole carboxylic acids has been studied, leading to the formation of crystalline metal-organic frameworks with varying topology. This research provides insights into the structural versatility and luminescence properties of these compounds, which could have implications for the design of new materials (Liu et al., 2013).

Crystal Engineering

The carboxylic acid-pyridine supramolecular synthon, a recurring pattern in the crystal structures of pyridine and pyrazine monocarboxylic acids, has been examined. This research highlights the importance of specific molecular interactions in the self-assembly and crystal engineering of related compounds (Vishweshwar et al., 2002).

Neuroinflammation Imaging Agents

Derivatives of this compound have been explored as potential positron emission tomography (PET) agents for imaging of IRAK4 enzyme in neuroinflammation. This research demonstrates the compound's utility in developing radiotracers for medical imaging applications (Wang et al., 2018).

Mechanism of Action

Target of Action

It is known that nicotinic acid, a similar compound, acts through its receptor on adipocytes .

Mode of Action

It is known that nicotinic acid, a similar compound, has a number of direct effects, including antilipolytic, vasodilatory, and neuroprotective functions .

Biochemical Pathways

Niacin, also known as vitamin B3 or PP, exists as several molecular compounds that act as the nicotinamide coenzymes precursors. These coenzymes play a crucial role in metabolism, being electron donors or acceptors in redox reactions catalyzed by various enzymes .

Result of Action

It is known that niacin plays a vital role in maintaining efficient cellular function .